Cas no 1869697-45-9 (5-(5-Bromo-1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(5-Bromo-1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1869697-45-9
• MF: C₇H₅BrN₄O₃
• MW: 273.043599843979
• CID: 5739485
• PubChem ID: 130629314
• Update Time: 2025-06-13

5-(5-Bromo-1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-3-carboxylic acid, 5-(5-bromo-1-methyl-1H-pyrazol-4-yl)-
• 5-(5-Bromo-1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole-3-carboxylicacid
• 5-(5-Bromo-1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid
• 1869697-45-9
• EN300-1120157

• Inchi： 1S/C7H5BrN4O3/c1-12-4(8)3(2-9-12)6-10-5(7(13)14)11-15-6/h2H,1H3,(H,13,14)
• InChI Key： BAEZFOGNSDFMQN-UHFFFAOYSA-N
• SMILES： O1C(C2=C(Br)N(C)N=C2)=NC(C(O)=O)=N1

Computed Properties

• Exact Mass: 271.95450g/mol
• Monoisotopic Mass: 271.95450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 94Ų

Experimental Properties

• Density: 2.16±0.1 g/cm3(Predicted)
• Boiling Point: 508.2±60.0 °C(Predicted)
• pka: 2.53±0.10(Predicted)

Additional information on 5-(5-Bromo-1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid

5-(5-Bromo-1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1869697-45-9): An Overview

5-(5-Bromo-1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1869697-45-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of this compound make it a promising candidate for further exploration in drug discovery and development.

The chemical structure of 5-(5-Bromo-1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid consists of a 1,2,4-oxadiazole ring fused to a 5-bromo-1-methylpyrazole moiety. The presence of the bromine atom and the methyl group imparts specific electronic and steric properties that can influence its biological activity. Recent studies have highlighted the importance of these structural elements in modulating the compound's interactions with biological targets.

In terms of synthesis, 5-(5-Bromo-1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid can be prepared through a multi-step process involving the condensation of an appropriate nitrile with hydrazine to form the oxadiazole ring, followed by substitution reactions to introduce the bromopyrazole moiety. The synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity levels.

The biological activity of 5-(5-Bromo-1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid has been extensively studied in various in vitro and in vivo models. One of the key areas of interest is its potential as an anticancer agent. Research has shown that this compound exhibits selective cytotoxicity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the inhibition of specific signaling pathways that are crucial for cancer cell survival and proliferation.

For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that 5-(5-Bromo-1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid selectively targets the PI3K/AKT/mTOR pathway in breast cancer cells. This pathway is frequently dysregulated in many types of cancer and plays a central role in cell growth and survival. By inhibiting this pathway, the compound effectively induces apoptosis and reduces tumor growth in preclinical models.

Beyond its anticancer properties, 5-(5-Bromo-1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid has also shown promise as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Studies have indicated that this compound can modulate the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and associated symptoms.

The pharmacokinetic properties of 5-(5-Bromo-1-methyl-1H-pyrazol-4-y l)-1 ,2 ,4 -ox ad iaz ole -3 -car box yli c ac id have been investigated to assess its suitability for therapeutic applications. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and has a moderate half-life in plasma. These characteristics make it a viable candidate for further development as an oral medication.

In addition to its therapeutic potential, 5-(5-Bromo - 1 -m eth yl - 1 H -pyr az ol - 4 -yl ) - 1 ,2 ,4 -o x ad iaz ole -3 -car box yli c ac id has also been explored as a tool compound in chemical biology research. Its ability to selectively modulate specific signaling pathways makes it useful for studying the molecular mechanisms underlying various diseases. For example, researchers have used this compound to investigate the role of PI3K/AKT/mTOR signaling in cancer progression and drug resistance.

The safety profile of 5-(5-Bromo - 1 -m eth yl - 1 H -pyr az ol - 4 -yl ) - 1 ,2 ,4 -o x ad iaz ole -3 -car box yli c ac id is another important consideration for its potential use as a therapeutic agent. Preclinical toxicity studies have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 5-(5-Bromo - 1 -m eth yl - 1 H -pyr az ol - 4 -yl ) - 1 ,2 ,4 -o x ad iaz ole -3 -car box yli c ac id (CAS No. 1869697-45–9) represents a promising lead compound with diverse biological activities. Its potential as an anticancer agent and anti-inflammatory drug warrants further investigation through preclinical studies and clinical trials. As research continues to advance our understanding of this compound's properties and mechanisms of action, it may pave the way for new therapeutic strategies in medicine.